Cas no 847833-10-7 (Ethyl 3-methyl-2-(4-nitrobenzoyl)butanoate)

• Product Name: Ethyl 3-methyl-2-(4-nitrobenzoyl)butanoate
• CAS No: 847833-10-7
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 5916876
• PubChem ID: 165955027
• Update Time: 2025-10-21

Ethyl 3-methyl-2-(4-nitrobenzoyl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-738762
• 847833-10-7
• ethyl 3-methyl-2-(4-nitrobenzoyl)butanoate
• Ethyl 3-methyl-2-(4-nitrobenzoyl)butanoate

• Inchi： 1S/C14H17NO5/c1-4-20-14(17)12(9(2)3)13(16)10-5-7-11(8-6-10)15(18)19/h5-9,12H,4H2,1-3H3
• InChI Key： NYFNKWTUBNABSA-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)C(C)C)=O

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 89.2Ų

Additional information on Ethyl 3-methyl-2-(4-nitrobenzoyl)butanoate

Ethyl 3-methyl-2-(4-nitrobenzoyl)butanoate (CAS No. 847833-10-7): A Comprehensive Overview

Ethyl 3-methyl-2-(4-nitrobenzoyl)butanoate, identified by its CAS number 847833-10-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a combination of ester and nitrobenzoyl functional groups, makes it particularly interesting for applications in medicinal chemistry and drug development.

The Ethyl 3-methyl-2-(4-nitrobenzoyl)butanoate molecule consists of a butanoic acid backbone modified with an ethyl ester group at the terminal carbon and a 4-nitrobenzoyl moiety attached to the second carbon. This configuration imparts distinct reactivity and solubility characteristics, making it a versatile building block for synthetic chemists. The presence of the nitro group enhances its utility in various chemical transformations, including nucleophilic addition reactions and condensation reactions, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing nitrobenzoyl groups. The nitro group is known for its ability to participate in redox reactions, which can be exploited to develop novel therapeutic agents. For instance, studies have demonstrated that nitroaromatic compounds can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The Ethyl 3-methyl-2-(4-nitrobenzoyl)butanoate could serve as a precursor for synthesizing derivatives with enhanced biological activity, making it a promising candidate for further investigation.

One of the most compelling aspects of Ethyl 3-methyl-2-(4-nitrobenzoyl)butanoate is its role in the synthesis of peptide mimetics and protease inhibitors. The benzoyl group provides a scaffold that can be modified to mimic the structure of natural amino acids, which is crucial for designing molecules that interact with biological targets. Recent advancements in solid-phase peptide synthesis have highlighted the importance of such intermediates in generating novel peptidomimetics with improved pharmacokinetic profiles. The compound's ability to undergo selective modifications allows researchers to fine-tune its properties for specific applications.

The chemical synthesis of Ethyl 3-methyl-2-(4-nitrobenzoyl)butanoate involves multi-step reactions that require precise control over reaction conditions. Typically, the synthesis starts with the condensation of methyl acetoacetate with 4-nitrophthalic anhydride followed by esterification with ethanol. This process highlights the compound's significance as a synthetic intermediate, bridging simple starting materials to more complex bioactive molecules. The efficiency and scalability of these synthetic routes are critical for industrial applications where large quantities of high-purity material are needed.

In academic research, the study of Ethyl 3-methyl-2-(4-nitrobenzoyl)butanoate has contributed to our understanding of reaction mechanisms and molecular interactions. For example, investigations into its reactivity with various nucleophiles have provided insights into the electronic properties of nitroaromatic compounds. These studies not only enhance our theoretical knowledge but also guide experimental design in drug discovery programs. The compound's behavior in different solvent systems and under various catalytic conditions has been thoroughly examined, offering valuable data for optimizing synthetic protocols.

The pharmaceutical industry has also recognized the potential of Ethyl 3-methyl-2-(4-nitrobenzoyl)butanoate as a key intermediate in developing new drugs. Its structural features make it suitable for generating molecules that target specific disease pathways. For instance, derivatives of this compound have been explored as potential treatments for neurological disorders due to their ability to cross the blood-brain barrier efficiently. Additionally, its role in developing anti-inflammatory agents has been investigated, leveraging its interaction with enzymes involved in inflammatory responses.

The environmental impact and safety considerations of working with Ethyl 3-methyl-2-(4-nitrobenzoyl)butanoate are also important factors to address. While this compound does not pose significant environmental hazards, proper handling procedures must be followed to ensure worker safety during synthesis and handling. Storage conditions should be carefully controlled to prevent degradation or unwanted side reactions. Furthermore, waste management protocols must be implemented to minimize environmental impact.

In conclusion, Ethyl 3-methyl-2-(4-nitrobenzoyl)butanoate (CAS No. 847833-10-7) is a multifaceted compound with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features make it an invaluable intermediate for developing bioactive molecules with potential therapeutic applications. As research continues to uncover new uses for this compound, it will undoubtedly play an increasingly important role in advancing drug discovery and development efforts worldwide.